Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate

Specification

• CAS No.: 898778-29-5
• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol
• IUPAC Name: ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
• Standard InChI: InChI=1S/C17H24O3/c1-3-14-10-12-15(13-11-14)16(18)8-6-5-7-9-17(19)20-4-2/h10-13H,3-9H2,1-2H3
• Standard InChI Key: SPJVPQLRMFLDIT-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)CCCCCC(=O)OCC
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)CCCCCC(=O)OCC

Introduction

Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate is a chemical compound with a specific molecular structure and properties. It belongs to the class of carboxylic acids with an aldehyde or ketone function but without other oxygen functions. This compound is identified by its CAS number, 898778-29-5, and has a molecular formula of C17H24O3.

Synthesis and Preparation

While specific synthesis methods for Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate are not detailed in the available literature, compounds with similar structures often involve reactions between appropriate aldehydes or ketones and carboxylic acid derivatives. For instance, reactions involving styrene derivatives and succinate esters can lead to complex molecules through cross-coupling reactions.

Regulatory and Trade Information

The compound is classified under the HS Code 2918300090, which pertains to other carboxylic acids with aldehyde or ketone functions but without other oxygen functions, their anhydrides, halides, peroxides, peroxyacids, and their derivatives. This classification affects its import and export regulations, with specific tax rates and tariffs applying.

Comparison with Similar Compounds

Ethyl 7-(4-methylphenyl)-7-oxoheptanoate is a related compound with a similar structure but a methyl group instead of an ethyl group on the phenyl ring. It has a molecular weight of 262.34 g/mol and is also used in organic synthesis. The differences in substituents can affect physical properties and reactivity.